Cas no 65972-18-1 (Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]-)

• Product Name: Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]-
• CAS No: 65972-18-1
• MF: C₁₆H₁₈O₂S₂
• MW: 306.442922115326
• CID: 397047
• PubChem ID: 71375293
• Update Time: 2025-04-19

Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[[2-[(phenylmethyl)thio]ethyl]sulfonyl]-
• 1-(2-benzylsulfanylethylsulfonyl)-4-methylbenzene
• 1-[2-(Benzylsulfanyl)ethanesulfonyl]-4-methylbenzene
• 65972-18-1
• DTXSID80798039

• Inchi： 1S/C16H18O2S2/c1-14-7-9-16(10-8-14)20(17,18)12-11-19-13-15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
• InChI Key： RLFQOFZGVPBXNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCSCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.07494
• Monoisotopic Mass: 306.07482216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14